Cas no 497-16-5 (oxopropanedial)

• Product Name: oxopropanedial
• CAS No: 497-16-5
• MF: C₃H₂O₃
• MW: 86.0461812019348
• CID: 1527638
• PubChem ID: 10339
• Update Time: 2025-04-21

oxopropanedial Chemical and Physical Properties

Names and Identifiers

• oxopropanedial
• 2-oxopropanedial
• DTXSID30197972
• Propanedial, oxo-
• AKOS015855812
• A7469
• Oxomalonaldehyde
• MESOXALALDEHYDE
• 497-16-5
• 4MZR13E244
• 1,2,3-Propanetrione
• Trimethyleneoxide/Oxetane
• UNII-4MZR13E244
• Q27260168
• formyl ketone
• BRN 1719796
• Mesoxaldialdehyde

• Inchi： 1S/C3H2O3/c4-1-3(6)2-5/h1-2H
• InChI Key： ICQNCHSXWNQIHC-UHFFFAOYSA-N
• SMILES： O=C(C=O)C=O

Computed Properties

• Exact Mass: 86.00036
• Monoisotopic Mass: 86.000394
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 74
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2
• XLogP3: -0.5
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Density: 1.232
• Boiling Point: 176.3°C at 760 mmHg
• Flash Point: 61.2°C
• Refractive Index: 1.384
• PSA: 51.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes